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Cat. No.: B11930088

For Researchers, Scientists, and Drug Development Professionals

Introduction

B-Raf IN 15 is a potent inhibitor of the B-Raf kinase, a critical component of the mitogen-
activated protein kinase (MAPK/ERK) signaling pathway.[1] Dysregulation of this pathway,
often through mutations in the BRAF gene, is a key driver in a significant portion of human
cancers, most notably in malignant melanoma. This technical guide provides a comprehensive
overview of the chemical structure, properties, and biological activity of B-Raf IN 15, including
detailed experimental protocols and visualizations to support further research and development
efforts in this area.

Chemical Structure and Properties

B-Raf IN 15, also referred to as compound 7 in its initial discovery, is a small molecule inhibitor
with a molecular formula of C19H15N30S.[2] Its chemical and physical properties are
summarized in the table below.
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Property Value Reference

4-(pyridin-2-ylamino)-N-

IUPAC Name (thiophen-2-yImethyl)quinolin- N/A
8-ol

CAS Number 832107-31-0 [2]

Molecular Formula C19H15N30S [2]

Molecular Weight 333.41 g/mol [2]

0OC1=C(C(C2=CSC=C2)NC3=

SMILES CC=CN=C3)C=CC4=CC=CN= [3]
C14

Appearance Powder [2]

Purity >98% N/A

N DMSO: 100 mg/mL (299.93
Solubility o - [2]
mM; requires sonication)

-20°C for 3 years, 4°C for 2
Storage (Powder) [2]
years

-80°C for 6 months, -20°C for 1
Storage (In Solvent) [1]
month

Biological Activity

B-Raf IN 15 demonstrates inhibitory activity against both wild-type B-Raf (BRAF WT) and the
common V600E mutant (BRAF V600E), with a preference for the mutated form. The V600E
mutation, a single valine to glutamate substitution, is found in over 90% of B-Raf-mediated
cancers and leads to constitutive activation of the kinase.

Target IC50 Reference
BRAF WT 2.0 uyM [1]
BRAF V600E 0.8 uM [1]
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Signaling Pathway

B-Raf is a central kinase in the RAS-RAF-MEK-ERK signaling cascade. This pathway relays
extracellular signals to the nucleus to regulate key cellular processes like proliferation,
differentiation, and survival. The diagram below illustrates the canonical pathway and the point
of inhibition by B-Raf IN 15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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